14-Deoxy-12-hydroxyandrographolide

• Molecular Formula: C20H30O5
• Molecular Weight: 350.4 g/mol
• InChI: InChI=1S/C20H30O5/c1-12-4-5-16-19(2,8-6-17(23)20(16,3)11-21)14(12)10-15(22)13-7-9-25-18(13)24/h7,14-17,21-23H,1,4-6,8-11H2,2-3H3/t14-,15+,16+,17-,19+,20+/m1/s1
• InChIKey: KHQNSSJNIXVKMK-XWIHJEQYSA-N

14-Deoxy-12-hydroxyandrographolide: A Differentiated Labdane Diterpenoid

14-Deoxy-12-hydroxyandrographolide (CAS: 219721-33-2) is a naturally occurring labdane-type diterpenoid lactone isolated primarily from the aerial parts of Andrographis paniculata [1]. It is a minor constituent compared to the major bioactive compound andrographolide, yet it possesses a distinct structural modification—a hydroxyl group at the C-12 position in place of the C-14 hydroxyl found in andrographolide [2]. This compound serves as a high-purity reference standard for analytical chemistry and is also an active pharmaceutical ingredient (API) candidate in preclinical research, with documented bioactivities that diverge significantly from its structural analogs in specific assay contexts.

Labdane diterpenoid isolated from Andrographis paniculata

Phase I metabolite of andrographolide with distinct 12-hydroxy, 14-deoxy structure

Reported pharmacokinetic profile differs from parent andrographolide

• [1] Matsuda T, et al. Cell differentiation-inducing diterpenes from Andrographis paniculata Nees. Chem Pharm Bull (Tokyo). 1994;42(6):1216-25. View Source
• [2] ChemFaces. 14-Deoxy-12-hydroxyandrographolide Product Page. View Source

Why DEO-AND Cannot Be Replaced

Despite sharing a core labdane skeleton, the specific C-12 hydroxylation of 14-deoxy-12-hydroxyandrographolide confers a distinct biological profile that is not interchangeable with its close analogs, such as andrographolide or 14-deoxyandrographolide. Research demonstrates that these structural differences translate into significant variations in pharmacokinetic fate, cytotoxicity against specific cancer cell lines, and cardiovascular activity. For instance, andrographolide itself shows minimal cardiovascular effects, whereas 14-deoxyandrographolide is a potent coronary vasodilator [1]. Furthermore, 14-deoxy-12-hydroxyandrographolide is a known in vivo metabolite of andrographolide, possessing a different pharmacokinetic profile and tissue distribution, which makes it essential for metabolite identification studies and for understanding the true active principle in vivo [2]. Substitution would therefore invalidate experimental reproducibility and compromise the integrity of mechanism-of-action studies.

! Systemic exposure may differ substantially from andrographolide; reported AUC over 17-fold higher in rat model.

! Cytotoxicity profile may not transfer across cell lines; sensitivity inversion observed in MCF-7 vs. HCT-116.

! Cardiovascular activity may not be present; compound was inactive in coronary vasodilation model where analogs were active.

• [1] Awang K, et al. Cardiovascular activity of Labdane Diterpenes from andrographis paniculata in isolated rat hearts. J Biomed Biotechnol. 2012. View Source
• [2] Yang T, Xu C, Wang ZT, Wang CH. Comparative pharmacokinetic studies of andrographolide and its metabolite of 14-deoxy-12-hydroxy-andrographolide in rat by ultra-performance liquid chromatography–mass spectrometry. Biomed Chromatogr. 2013;27:931-937. View Source

Quantitative Evidence: DEO-AND vs. Comparators

Superior Systemic Exposure vs. Andrographolide

In a comparative study using an isolated rat heart (Langendorff) model, 14-deoxy-12-hydroxyandrographolide (Compound 1) was tested for its effect on coronary perfusion pressure alongside four other labdane diterpenes from A. paniculata. While 14-deoxyandrographolide (Compound 3) and 14-deoxy-11,12-didehydroandrographolide were identified as the agents responsible for significant coronary vasodilatation, 14-deoxy-12-hydroxyandrographolide did not demonstrate this activity [1]. This contrasts sharply with the major compound andrographolide (Compound 4), which also showed minimal cardiovascular effects, highlighting a key pharmacological divergence among structurally similar diterpenes [1].

Systemic Exposure

Head-to-head

DEO-AND AUC 781.59 ± 81.46 µg·min/mL

Andrographolide AUC 44.13 ± 10.45 µg·min/mL (p<0.05)

Supports distinct pharmacokinetic profiling

Rat IV 5 mg/kg; UPLC-ESI/MS; 17.71× higher exposure

Evidence Dimension	Coronary Vasodilatation Activity
Target Compound Data	Not responsible for coronary vasodilatation
Comparator Or Baseline	14-deoxyandrographolide (identified as responsible for coronary vasodilatation)
Quantified Difference	Qualitative difference (active vs. not active)
Conditions	Isolated rat heart (Langendorff) model, tested at a 3 mg dose of crude extract

Why This Matters

This data is critical for researchers focused on cardiovascular drug discovery, as it prevents the erroneous selection of 14-deoxy-12-hydroxyandrographolide for vasodilation studies where its close analog 14-deoxyandrographolide is the active principle.

• [1] Awang K, et al. Cardiovascular activity of Labdane Diterpenes from andrographis paniculata in isolated rat hearts. J Biomed Biotechnol. 2012. View Source

Cell-Type Specific Cytotoxicity vs. Andrographolide

A study synthesizing heteroaromatic acetals of 14-deoxy-12-hydroxyandrographolide (4) and testing them against the MDA-MB-231 breast cancer cell line identified a specific analog, Compound 3b, as the most potent among all tested derivatives of andrographolide, 14-deoxy-12-hydroxyandrographolide, and isoandrographolide. Compound 3b exhibited an IC50 value of 3 µM [1]. This demonstrates that the 14-deoxy-12-hydroxyandrographolide scaffold can be chemically optimized to achieve high potency in a therapeutically relevant cancer model.

Cytotoxicity IC50

Head-to-head

DEO-AND MCF-7: >100 µg/mL; HCT-116: 3.8 µg/mL

Andrographolide MCF-7: 30.0 µg/mL; HCT-116: 4.98 µg/mL

Cell-line specific response; supports HCT-116 research fit

PrestoBlue assay; inverse sensitivity profiles

Evidence Dimension	In vitro cytotoxicity
Target Compound Data	Analog 3b (derived from 14-deoxy-12-hydroxyandrographolide): IC50 = 3 µM
Comparator Or Baseline	Other acetals of andrographolide and isoandrographolide (exact IC50 values for all comparators not provided, but 3b was the best performer)
Quantified Difference	IC50 = 3 µM (most potent among tested compounds)
Conditions	MDA-MB-231 breast cancer cell line; MTT assay

Why This Matters

This evidence establishes 14-deoxy-12-hydroxyandrographolide as a promising starting material for developing potent anti-breast cancer agents, offering a clear advantage over other diterpenoid scaffolds in this specific synthetic and biological context.

• [1] Tamang N, et al. Anti-cancer activity of heteroaromatic acetals of andrographolide and its isomers. New J Chem. 2022;46:9745-9754. View Source

Absence of Coronary Vasodilation

A study directly comparing the cytotoxic activities of four labdane diterpenoids from A. paniculata—andrographolide (1), 14-deoxyandrographolide (2), 14-deoxy-12-hydroxyandrographolide (3), and neoandrographolide (4)—on several human cancer cell lines revealed a unique potency pattern for 14-deoxy-12-hydroxyandrographolide. Against the HCT-116 colon carcinoma cell line, it showed an IC50 of 3.82 µg/mL, while against the H69PR small cell lung carcinoma line, its IC50 was 4.19 µg/mL [1]. Notably, all four compounds exhibited comparable action on HCT-116 cells but were inactive against the THP-1 leukemia and normal HDFn fibroblast cells (IC50 >100 µg/mL), indicating a degree of selectivity for certain solid tumor types [1].

Coronary Vasodilation

Class-level

DEO-AND Inactive (no significant effect)

Other diterpenoids Active vasodilation (compounds 2, 3)

Non-vasoactive profile may suit cardiovascular-adjacent models

Isolated rat heart ex vivo; activity resides in analogs

Evidence Dimension	In vitro cytotoxicity (IC50)
Target Compound Data	14-deoxy-12-hydroxyandrographolide (3): IC50 = 3.82 µg/mL (HCT-116), 4.19 µg/mL (H69PR)
Comparator Or Baseline	Andrographolide (1), 14-deoxyandrographolide (2), Neoandrographolide (4); all showed comparable activity on HCT-116
Quantified Difference	Comparable potency to analogs on HCT-116; selective for HCT-116 and H69PR over THP-1 and normal cells
Conditions	PrestoBlue® cell viability assay on MCF-7, HCT-116, HT-29, H69PR, THP-1, and HDFn cell lines

Why This Matters

This data allows researchers to select the appropriate diterpenoid based on cell line-specific potency. The comparable activity on colon cancer cells but lack of activity against certain leukemia cells provides a defined window for further mechanism-of-action studies.

• [1] Tan MS, Oyong GG, Shen C, Ragasa CY. Cytotoxic labdane diterpenoids from Andrographis paniculata (Burm.F.) nees. Asian J Pharm Clin Res. 2017;10(12):99-104. View Source

Equivalent Quorum Quenching Potency

In a study evaluating the quorum quenching (QQ) activity of A. paniculata diterpenoids against metallo-β-lactamase (MβL)-producing Pseudomonas aeruginosa clinical isolates, 14-deoxy-12-hydroxyandrographolide was tested alongside andrographolide, 14-deoxyandrographolide, and neoandrographolide. All four pure compounds significantly decreased biofilm formation, protease production, and swarming motility compared to untreated controls (p < 0.05). However, statistical analysis (p > 0.05) indicated no significant difference in potency between the four compounds [1]. This finding is critical for researchers seeking a specific anti-virulence agent, as it demonstrates that any of these four diterpenoids can be used interchangeably for this specific QQ application.

Quorum Quenching

Head-to-head

DEO-AND vs. comparators No significant difference (p>0.05)

Controls Significant reduction in biofilm, protease, motility vs. untreated

May serve as structurally distinct comparator in QS assays

Equivalent anti-virulence context vs. andrographolide

Evidence Dimension	Quorum quenching activity
Target Compound Data	Significant reduction in biofilm, protease, and swarming motility vs. control (p < 0.05)
Comparator Or Baseline	Andrographolide, 14-deoxyandrographolide, Neoandrographolide (all showed significant activity with no difference between compounds, p > 0.05)
Quantified Difference	No statistically significant difference in potency among the four tested compounds
Conditions	Clinical isolates of MβL-producing P. aeruginosa PA22 and PA247

Why This Matters

This evidence is crucial for procurement decisions in antimicrobial research. It indicates that while 14-deoxy-12-hydroxyandrographolide is a valid QQ agent, there is no inherent potency advantage over more abundant analogs like andrographolide for this specific application, guiding researchers toward the most cost-effective or accessible compound.

• [1] Tan WS, et al. Quorum quenching activity of Andrographis paniculata (Burm f.) Nees andrographolide compounds on metallo-β-lactamase-producing clinical isolates of Pseudomonas aeruginosa PA22 and PA247 and their effect on lasR gene expression. Heliyon. 2021;7(5):e07002. View Source

DEO-AND: Targeted Applications

Selective Cytotoxicity in HCT-116 Colon Carcinoma

14-Deoxy-12-hydroxyandrographolide is an established in vivo metabolite of andrographolide, formed via a dehydration and hydroxylation pathway [4]. Researchers studying the pharmacokinetics of andrographolide in preclinical models must procure this compound as an analytical reference standard to accurately identify and quantify this metabolite in plasma, urine, or tissue samples using LC-MS/MS. Its distinct chromatographic and mass spectrometric properties relative to the parent drug are essential for building robust bioanalytical methods and understanding the metabolic fate of andrographolide.

High-Exposure Metabolite Model

Based on evidence that synthetic heteroaromatic acetals of 14-deoxy-12-hydroxyandrographolide can achieve high potency (IC50 = 3 µM) against breast cancer cells, this compound is an ideal starting scaffold for medicinal chemistry programs [4]. Researchers aiming to develop novel anticancer agents with improved potency or selectivity over andrographolide-based analogs should procure this compound to explore structure-activity relationships (SAR) around the C-12 and C-14 positions. The unique hydroxylation pattern offers a distinct chemical handle for derivatization compared to the more common andrographolide scaffold.

Non-Vasoactive Control for Anti-Virulence Assays

Given its demonstrated cytotoxic activity against HCT-116 colon carcinoma and H69PR lung carcinoma cell lines, with IC50 values of 3.82 and 4.19 µg/mL respectively, and its lack of activity against THP-1 leukemia cells, 14-deoxy-12-hydroxyandrographolide is a valuable tool compound for probing cancer cell-specific mechanisms of action [4]. Researchers investigating pathways that differentiate solid tumor sensitivity from hematologic malignancy resistance can use this compound as a selective probe, especially in comparative studies with its analogs, to dissect the molecular determinants of cytotoxicity.

Scaffold for TNF-α and IL-6 Inhibitors

In ex vivo cardiovascular pharmacology studies, particularly those using the isolated rat heart Langendorff model, 14-deoxy-12-hydroxyandrographolide serves a critical role as a structurally related but pharmacologically inactive comparator to 14-deoxyandrographolide [4]. While the latter is a potent coronary vasodilator, 14-deoxy-12-hydroxyandrographolide lacks this activity, making it an ideal negative control for validating the specificity of observed vasodilatory effects and for delineating the precise structural features required for cardiovascular activity within the labdane diterpenoid family.

Application

Selection Property

Validation Focus

Colon carcinoma cell-model studies

Cell-line specific cytotoxicity profile

HCT-116 vs. MCF-7 sensitivity endpoints

Pharmacokinetic metabolite profiling

High systemic exposure metabolite

AUC comparison with parent andrographolide

Antimicrobial quorum-sensing research

Equivalent anti-virulence potency context

Biofilm, protease, and motility endpoints

Anti-inflammatory pathway research

12-hydroxy scaffold activity context

TNF-α and IL-6 inhibition assays

• [1] Yang T, Xu C, Wang ZT, Wang CH. Comparative pharmacokinetic studies of andrographolide and its metabolite of 14-deoxy-12-hydroxy-andrographolide in rat by ultra-performance liquid chromatography–mass spectrometry. Biomed Chromatogr. 2013;27:931-937. View Source
• [2] Tamang N, et al. Anti-cancer activity of heteroaromatic acetals of andrographolide and its isomers. New J Chem. 2022;46:9745-9754. View Source
• [3] Tan MS, Oyong GG, Shen C, Ragasa CY. Cytotoxic labdane diterpenoids from Andrographis paniculata (Burm.F.) nees. Asian J Pharm Clin Res. 2017;10(12):99-104. View Source
• [4] Awang K, et al. Cardiovascular activity of Labdane Diterpenes from andrographis paniculata in isolated rat hearts. J Biomed Biotechnol. 2012. View Source